molecular formula C25H21BF4N2 B14117772 1-[(Z)-Ethylideneamino]-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide

1-[(Z)-Ethylideneamino]-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide

Cat. No.: B14117772
M. Wt: 436.3 g/mol
InChI Key: MFJWRJDJJISDCO-COKCTTHVSA-N
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Description

1-[(Z)-Ethylideneamino]-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide is a complex organic compound known for its unique chemical structure and properties. It is often used in various scientific research applications due to its stability and reactivity.

Preparation Methods

The synthesis of 1-[(Z)-Ethylideneamino]-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide typically involves a multi-step process. The synthetic route often includes the reaction of ethylideneamine with triphenylpyridine under controlled conditions to form the desired compound. Industrial production methods may involve the use of specialized equipment to ensure the purity and yield of the compound.

Chemical Reactions Analysis

1-[(Z)-Ethylideneamino]-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound is widely used in scientific research due to its versatility. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it is studied for its potential interactions with biological molecules. In medicine, it is explored for its potential therapeutic applications. In industry, it is used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of 1-[(Z)-Ethylideneamino]-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide involves its interaction with specific molecular targets. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

1-[(Z)-Ethylideneamino]-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide can be compared with other similar compounds such as triphenylpyridine derivatives. Its unique structure and reactivity make it distinct from other compounds in its class. Similar compounds include 2,4,6-triphenylpyridine and its various derivatives.

Properties

Molecular Formula

C25H21BF4N2

Molecular Weight

436.3 g/mol

IUPAC Name

(E)-N-(2,4,6-triphenylpyridin-1-ium-1-yl)ethanimine;tetrafluoroborate

InChI

InChI=1S/C25H21N2.BF4/c1-2-26-27-24(21-14-8-4-9-15-21)18-23(20-12-6-3-7-13-20)19-25(27)22-16-10-5-11-17-22;2-1(3,4)5/h2-19H,1H3;/q+1;-1/b26-2+;

InChI Key

MFJWRJDJJISDCO-COKCTTHVSA-N

Isomeric SMILES

[B-](F)(F)(F)F.C/C=N/[N+]1=C(C=C(C=C1C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Canonical SMILES

[B-](F)(F)(F)F.CC=N[N+]1=C(C=C(C=C1C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

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